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Compound of Interest

Compound Name: Butanal, 2-mercapto-

Cat. No.: B15471605 Get Quote

Disclaimer: The specific chemical "Butanal, 2-mercapto-" is not a standard catalogued

substance with readily available safety data. The information provided herein is a conservative

guide based on the known hazards of its constituent components: Butanal and 2-

Mercaptoethanol. It is imperative to treat the combined substance with the utmost caution,

adhering to the most stringent safety protocols applicable to both individual chemicals. This

guide is intended for researchers, scientists, and drug development professionals and should

be supplemented by a thorough internal risk assessment before any handling.

Section 1: Safety and Hazard Information for
Constituent Components
A detailed understanding of the hazards associated with Butanal and 2-Mercaptoethanol is

fundamental to ensuring laboratory safety. The following sections provide summarized

quantitative data and essential safety protocols for each chemical.

Butanal
Butanal is a flammable liquid with a pungent odor.[1] It is irritating to the eyes, skin, and

respiratory tract.[2][3]

Quantitative Data for Butanal
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Property Value Source(s)

Flash Point -12 °C (10.4 °F) [1][4]

Autoignition Temperature 230 °C (446 °F) [1]

Explosive Limits Lower: 1.7% Upper: 11.1% [4]

pH
6-7 (in a 71 g/L solution at

20°C)
[4]

Boiling Point 75 °C (167 °F) [4]

Melting Point -96 °C (-140.8 °F) [4]

2-Mercaptoethanol (BME)
2-Mercaptoethanol (BME) is a combustible liquid that is toxic if swallowed or inhaled and can

be fatal if absorbed through the skin.[5] It has an extremely unpleasant odor.[5]

Quantitative Data for 2-Mercaptoethanol

Property Value Source(s)

Flash Point 73 °C (163.4 °F) [6]

Autoignition Temperature 295 °C (563 °F) [6]

Explosive Limits Lower: 2.3% Upper: 18% [6]

pH 5.2 (in a 0.1M solution) [6]

Boiling Point 157 - 158 °C (314.6 - 316.4 °F) [6]

Melting Point -100 °C (-148 °F) [6]

Oral LD50 (Rat) 244 mg/kg [7]

Dermal LD50 (Rabbit) 150 µL/kg [7]

Section 2: Operational and Disposal Plans

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Butanal
https://www.fishersci.com/store/msds?partNumber=AC108091000&productDescription=BUTYRALDEHYDE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Butanal
https://www.fishersci.com/store/msds?partNumber=AC108091000&productDescription=BUTYRALDEHYDE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108091000&productDescription=BUTYRALDEHYDE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108091000&productDescription=BUTYRALDEHYDE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108091000&productDescription=BUTYRALDEHYDE%2C+99%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.ehs.washington.edu/system/files/resources/2Mercaptoethanol.docx
https://www.ehs.washington.edu/system/files/resources/2Mercaptoethanol.docx
https://www.fishersci.com/store/msds?partNumber=O3446I100&productDescription=2-MERCAPTOETHANOL+R+100ML+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O3446I100&productDescription=2-MERCAPTOETHANOL+R+100ML+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O3446I100&productDescription=2-MERCAPTOETHANOL+R+100ML+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O3446I100&productDescription=2-MERCAPTOETHANOL+R+100ML+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O3446I100&productDescription=2-MERCAPTOETHANOL+R+100ML+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O3446I100&productDescription=2-MERCAPTOETHANOL+R+100ML+IND&vendorId=VN00033897&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/2-Mercaptoethanol_2014-08-11.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/2-Mercaptoethanol_2014-08-11.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15471605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following procedural guidance is based on a conservative approach, combining the safety

requirements for both Butanal and 2-Mercaptoethanol.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.

PPE Category Specification Rationale

Hand Protection

Double-gloving with chemical-

resistant gloves (e.g., nitrile) is

recommended.[5]

Protects against skin

absorption, which is a

significant risk with BME.[5]

Eye Protection
ANSI-approved safety goggles

or a face shield.[8]

Guards against splashes that

can cause serious eye

damage.[9]

Skin and Body Protection
A fully buttoned, chemical-

resistant lab coat.[8]

Prevents contact with skin and

personal clothing.

Respiratory Protection

All work must be conducted in

a certified chemical fume hood.

[5][8]

Mitigates the risk of inhaling

toxic and irritating vapors.[2][5]

Handling and Storage Protocol
Receiving and Storage:

Upon receipt, inspect the container for any signs of damage or leaks.

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[2]

Keep the container tightly closed and consider storing it in a secondary container to minimize

odor.[5][8]

Store away from incompatible materials such as oxidizing agents, acids, and bases.[6][10]

Handling:
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All handling of "Butanal, 2-mercapto-" must be performed within a properly functioning

chemical fume hood.[5][8]

Use the smallest practical quantities for the experiment.[8][10]

Ground all equipment to prevent static discharge.[2]

Avoid creating aerosols.

Wash hands thoroughly after handling, even if gloves were worn.[11]

Disposal Plan
All waste containing "Butanal, 2-mercapto-" must be treated as hazardous waste.

Waste Collection: Collect all liquid and solid waste (including contaminated gloves and

wipes) in a designated, properly labeled, and sealed hazardous waste container.[5][8]

Segregation: Do not mix this waste with other waste streams.[5]

Storage: Store the waste container in a designated, well-ventilated area, away from

incompatible materials.[8]

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office.[5][10] Do not dispose of this chemical down the drain.[5]

Section 3: Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Spill Response
Small Spill (inside a fume hood):

Alert colleagues in the immediate area.

Use a chemical spill kit with an absorbent material (e.g., vermiculite or sand) to contain the

spill.[2]
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Collect the absorbed material into a hazardous waste container.

Clean the spill area with a suitable decontaminating agent.

Dispose of all contaminated materials as hazardous waste.[5]

Large Spill (or any spill outside a fume hood):

Evacuate the laboratory immediately and alert others.[8]

Close the laboratory doors to contain the vapors.

Notify your institution's EHS or emergency response team immediately.[5][8]

Do not attempt to clean up a large spill without appropriate training and equipment.

Exposure Response
Exposure Route Immediate Action

Inhalation
Move the affected person to fresh air

immediately. Seek medical attention.[5]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.[5][9]

Eye Contact

Immediately flush eyes with an eyewash station

for at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[5][9]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[6]

Section 4: Workflow and Logic Diagrams
The following diagrams illustrate the safe handling workflow and the logical steps for

emergency response.
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Caption: Safe Handling Workflow for "Butanal, 2-mercapto-".
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Caption: Emergency Response Logic for "Butanal, 2-mercapto-".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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